Cas no 79777-28-9 (1-Hexylpyridinium hexafluorophosphate)

• Product Name: 1-Hexylpyridinium hexafluorophosphate
• CAS No: 79777-28-9
• MF: C₁₁H₁₈F₆NP
• MW: 309.231504917145
• CID: 4556037
• Update Time: 2023-08-10

1-Hexylpyridinium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• 1-Hexylpyridinium hexafluorophosphate
• 1-Hexylpyridin-1-ium hexafluorophosphate(V)
• 1-hexylpyridin-1-ium;hexafluorophosphate
• DSSTox_CID_27912
• DSSTox_RID_82665
• DSSTox_GSID_47936
• N-Hexylpyridinium hexafluorophosphate
• Tox21_200613
• 1-hexylpyridin-1-ium; hexafluoro-??-phosphanuide

• Inchi： 1S/C11H18N.F6P/c1-2-3-4-6-9-12-10-7-5-8-11-12;1-7(2,3,4,5)6/h5,7-8,10-11H,2-4,6,9H2,1H3;/q+1;-1
• InChI Key： DKRTWJPQQYAIHH-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[N+]1(C=CC=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 158
• Topological Polar Surface Area: 3.9